Cas no 357404-55-8 (Benzonitrile,5-fluoro-2-hydroxy-4-methyl-)

• Product Name: Benzonitrile,5-fluoro-2-hydroxy-4-methyl-
• CAS No: 357404-55-8
• MF: C₈H₆FNO
• MW: 151.137745380402
• CID: 303215
• Update Time: 2024-01-27

Benzonitrile,5-fluoro-2-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,5-fluoro-2-hydroxy-4-methyl-
• Benzonitrile, 5-fluoro-2-hydroxy-4-methyl- (9CI)
• 5-Fluoro-2-hydroxy-4-methylbenzonitrile

• Inchi： 1S/C8H6FNO/c1-5-2-8(11)6(4-10)3-7(5)9/h2-3,11H,1H3
• InChI Key： YJRQHGRZANYDEW-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=C(C)C=C1O

Computed Properties

• Exact Mass: 151.04338
• Monoisotopic Mass: 151.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2

Experimental Properties

• PSA: 44.02